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Compound of Interest

Compound Name: 4-Methylthiopiperidine

Cat. No.: B2664829 Get Quote

Executive Summary: 4-Methylthiopiperidine is a valuable heterocyclic scaffold in medicinal

chemistry, combining the structurally significant piperidine ring with a versatile methylthio

group. This guide provides an in-depth exploration of the primary synthetic routes to this

compound, offering a rationale for methodological choices. It details two robust synthetic

strategies: the catalytic hydrogenation of a pyridine precursor and the direct S-alkylation of a

piperidine-thiol. Furthermore, this document establishes a comprehensive analytical framework

for the unambiguous characterization of 4-Methylthiopiperidine, presenting predicted

spectroscopic data for NMR, IR, and Mass Spectrometry to serve as a benchmark for

researchers in the field.

Introduction: The 4-Methylthiopiperidine Scaffold
The piperidine ring is a ubiquitous structural motif found in a vast number of natural products

and FDA-approved pharmaceuticals.[1] Its saturated, six-membered heterocyclic structure

allows for specific three-dimensional conformations that are often crucial for biological activity.

The incorporation of a methylthio (-SCH₃) group at the 4-position introduces a key functional

handle. The sulfur atom can engage in unique non-covalent interactions and serves as a site

for further chemical modification, such as oxidation to the corresponding sulfoxide or sulfone,

thereby enabling fine-tuning of a molecule's physicochemical properties. This combination

makes 4-Methylthiopiperidine an attractive building block for constructing novel chemical

entities in drug discovery programs.
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Property Predicted Value

Molecular Formula C₆H₁₃NS

Molecular Weight 131.24 g/mol [2]

Boiling Point 202.6 ± 33.0 °C[2]

Density 0.99 ± 0.1 g/cm³[2]

Retrosynthetic Analysis and Strategic Approach
Two primary retrosynthetic disconnections provide logical and efficient pathways to the target

molecule, 4-Methylthiopiperidine. These strategies leverage commercially available starting

materials and employ well-established, high-yielding chemical transformations.
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Route A: C-N Disconnection (Reduction)

Route B: C-S Disconnection (Alkylation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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